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Compound of Interest

Compound Name: Coelogin
CAS No.: 82358-31-4
Cat. No.: B1213894
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the proper disposal of
Coelogin, a phenanthrenoid derived from the orchid Coelogyne cristata. The absence of a
specific Safety Data Sheet (SDS) for Coelogin necessitates a cautious approach, treating it as
a potentially hazardous substance based on its chemical class. The following procedures are
designed to ensure the safety of laboratory personnel and to minimize environmental impact.

Immediate Safety and Hazard Summary

While specific toxicological data for Coelogin is not readily available, its classification as a
phenanthrenoid suggests potential hazards based on related compounds. Phenanthrene
derivatives can exhibit acute oral toxicity and are often harmful to aquatic life. Therefore, it is
crucial to handle Coelogin with care and prevent its release into the environment.

Inferred Potential Hazards:

e Acute Oral Toxicity
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» Skin and Eye Irritation
e Respiratory Irritation

e Aquatic Toxicity

All personnel handling Coelogin should wear appropriate Personal Protective Equipment

(PPE), including safety goggles, lab coats, and chemical-resistant gloves. All handling of solid

Coelogin should be performed in a well-ventilated area, preferably within a chemical fume

hood, to avoid inhalation of any dust particles.

Quantitative Data on Related Compounds

To provide a framework for understanding the potential risks associated with Coelogin, the

following table summarizes key data for related phenanthrene compounds.

Value for Related

Property . Source
Phenanthrenoids
GHS Hazard Statements H302: Harmful if swallowed Inferred
H315: Causes skin irritation Inferred
H319: Causes serious eye
S Inferred
irritation
H335: May cause respiratory
S Inferred
irritation
H410: Very toxic to aquatic life
_ , Inferred
with long lasting effects
Chemical Formula C17H1605 [1]
Molar Mass 300.31 g/mol [1]

Experimental Protocol: Step-by-Step Disposal

Procedure
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This protocol outlines the necessary steps for the safe collection, storage, and disposal of
Coelogin waste.

1. Waste Segregation and Collection:
e Solid Waste:

o Collect all solid Coelogin waste, including unused or expired pure compounds and
contaminated materials (e.g., weighing boats, contaminated paper towels), in a dedicated,
leak-proof, and clearly labeled hazardous waste container.

o Avoid generating dust when handling solid waste.
e Liquid Waste:

o Collect all solutions containing Coelogin in a separate, compatible, and clearly labeled
hazardous waste container for liquid chemical waste.

o Do not mix Coelogin solutions with other solvent waste streams unless explicitly permitted
by your institution's Environmental Health and Safety (EHS) department.

o Contaminated Sharps:

o Dispose of any sharps (e.g., needles, Pasteur pipettes) contaminated with Coelogin in a
designated, puncture-resistant sharps container for chemical waste.

2. Waste Container Labeling:

o All waste containers must be clearly and accurately labeled. The label should include:
o The words "Hazardous Waste"
o The full chemical name: "Coelogin”
o The primary hazards (e.g., "Toxic," "Harmful if Swallowed," "Environmental Hazard")

o The date the waste was first added to the container.
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o The name and contact information of the generating laboratory or researcher.
3. Temporary Storage in the Laboratory:
o Store hazardous waste containers in a designated, secure area within the laboratory.
e Ensure containers are kept closed at all times, except when adding waste.

» Store liquid waste containers in secondary containment (e.g., a chemical-resistant tray or
tub) to prevent spills.

o Segregate the Coelogin waste container from incompatible materials.
4. Final Disposal:

o Contact your institution's Environmental Health and Safety (EHS) department or a licensed
hazardous waste disposal contractor to arrange for the pickup and final disposal of the
Coelogin waste.

e Do not dispose of Coelogin waste down the drain or in the regular trash.

Disposal Workflow Diagram

The following diagram illustrates the logical flow for the proper disposal of Coelogin waste.

Click to download full resolution via product page
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Caption: Coelogin Waste Disposal Workflow.

Logical Relationship of Safety Precautions

This diagram outlines the relationship between the potential hazards of Coelogin and the
required safety measures.

Inferred Coelogin Hazards

Acute Oral Toxicity Skin/Eye lrritation Respiratory Irritation Aquatic Toxicity
7 \

Mandatory Safety Precautions

LLCCI A OIS Prevent Environmental Release

Handle Solids in Fume Hood

(Gloves, Goggles, Lab Coat)

Follow Hazardous Waste Procedures

Click to download full resolution via product page

Caption: Hazard and Precaution Relationship.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

¢ 1. Coelogin - Wikipedia [en.wikipedia.org]

¢ To cite this document: BenchChem. [Coelogin Proper Disposal Procedures: A Guide for
Laboratory Professionals]. BenchChem, [2026]. [Online PDF]. Available at:

© 2026 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b1213894/docs?utm_src=pdf-body#coelogin-proper-disposal-procedures-a-guide-for-laboratory-professionals
https://www.benchchem.com/product/b1213894/docs?utm_src=pdf-body#coelogin-proper-disposal-procedures-a-guide-for-laboratory-professionals
https://www.benchchem.com/product/b1213894/docs?utm_src=pdf-body-img#coelogin-proper-disposal-procedures-a-guide-for-laboratory-professionals
https://www.benchchem.com/product/b1213894?utm_src=pdf-custom-synthesis#bc-rfq
https://en.wikipedia.org/wiki/Coelogin
https://www.benchchem.com/product/b1213894/docs#coelogin-proper-disposal-procedures-a-guide-for-laboratory-professionals
https://www.benchchem.com/product/b1213894/docs#coelogin-proper-disposal-procedures-a-guide-for-laboratory-professionals
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1213894?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

[https://www.benchchem.com/product/b1213894/docs#coelogin-proper-disposal-procedures-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 6/6 Tech Support


https://www.benchchem.com/product/b1213894/docs#coelogin-proper-disposal-procedures-a-guide-for-laboratory-professionals
https://www.benchchem.com/product/b1213894/docs#coelogin-proper-disposal-procedures-a-guide-for-laboratory-professionals
https://www.benchchem.com/product/b1213894?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1213894?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

